Cas no 1146930-09-7 (2,7-dimethyl-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-sulfonyl chloride)

• Product Name: 2,7-dimethyl-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-sulfonyl chloride
• CAS No: 1146930-09-7
• MF: C₈H₇ClN₂O₃S₂
• MW: 278.735778093338
• CID: 5919755
• PubChem ID: 49876000
• Update Time: 2025-06-09

2,7-dimethyl-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,7-dimethyl-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-sulfonyl chloride
• 2,7-dimethyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-sulfonyl chloride
• AKOS000482904
• 1146930-09-7
• EN300-11686007

• Inchi： 1S/C8H7ClN2O3S2/c1-4-3-11-7(12)6(16(9,13)14)5(2)10-8(11)15-4/h3H,1-2H3
• InChI Key： NDCIOGHJKYCABR-UHFFFAOYSA-N
• SMILES： ClS(C1=C(C)N=C2N(C=C(C)S2)C1=O)(=O)=O

Computed Properties

• Exact Mass: 277.9586621g/mol
• Monoisotopic Mass: 277.9586621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 2,7-dimethyl-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-sulfonyl chloride

Introduction to 2,7-dimethyl-5-oxo-5H-1,3thiazolo[3,2-apyrimidine]-6-sulfonyl chloride (CAS No. 1146930-09-7)

2,7-dimethyl-5-oxo-5H-1,3thiazolo[3,2-apyrimidine]-6-sulfonyl chloride, identified by its CAS number 1146930-09-7, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the thiazolo[3,2-a]pyrimidine scaffold, a structural motif known for its broad biological activity and utility in drug development. The presence of a sulfonyl chloride functional group at the 6-position enhances its reactivity, making it a valuable intermediate in synthetic chemistry and a potential building block for more complex molecules.

The significance of this compound lies in its structural features, which combine the rigidity and electronic properties of the thiazolo[3,2-a]pyrimidine ring system with the electrophilic nature of the sulfonyl chloride group. This combination allows for versatile chemical transformations, including nucleophilic substitution reactions that can be exploited to introduce various pharmacophores or modify existing ones. In recent years, there has been growing interest in thiazolo[3,2-a]pyrimidine derivatives due to their demonstrated efficacy in targeting multiple disease pathways, particularly in oncology and anti-inflammatory applications.

Recent studies have highlighted the potential of thiazolo[3,2-a]pyrimidine derivatives as scaffolds for kinase inhibitors. For instance, modifications at the 5-position of the thiazole ring have been shown to modulate the binding affinity and selectivity of these compounds toward specific kinases involved in cancer progression. The sulfonyl chloride moiety in CAS No. 1146930-09-7 provides a convenient handle for further derivatization, enabling researchers to fine-tune the pharmacological properties of these molecules. Such derivatives have been investigated for their ability to inhibit aberrant signaling pathways that contribute to tumor growth and metastasis.

In addition to their role in anticancer therapy, thiazolo[3,2-a]pyrimidine compounds have shown promise in other therapeutic areas. For example, certain derivatives have demonstrated anti-inflammatory and immunomodulatory effects by interacting with specific receptors or enzymes. The sulfonyl chloride group facilitates the introduction of polar functionalities that can enhance binding interactions with biological targets. This reactivity has been leveraged to develop novel agents targeting inflammatory cytokines and signaling cascades implicated in chronic diseases.

The synthesis of 2,7-dimethyl-5-oxo-5H-1,3thiazolo[3,2-apyrimidine]-6-sulfonyl chloride involves multi-step organic transformations that highlight the compound's synthetic utility. The introduction of the sulfonyl chloride group typically requires careful control of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient routes to this intermediate, reducing both cost and environmental impact. These improvements are crucial for scaling up production and facilitating further structural optimization.

From a medicinal chemistry perspective, the versatility of CAS No. 1146930-09-7 as a starting material is particularly noteworthy. Researchers can employ palladium-catalyzed cross-coupling reactions to introduce aryl or heteroaryl groups at various positions on the scaffold. Additionally, nucleophilic aromatic substitution reactions allow for the replacement of the sulfonyl chloride with other functional groups such as amines or alcohols. These modifications can be tailored to improve solubility, metabolic stability, or target engagement.

The growing body of literature on thiazolo[3,2-a]pyrimidine derivatives underscores their importance as pharmacological tools. Several patents and clinical candidates have emerged from research using this scaffold, demonstrating its commercial viability. Companies and academic institutions continue to explore new derivatives with enhanced potency and reduced toxicity profiles. The sulfonyl chloride intermediate plays a pivotal role in these efforts by providing a modular platform for structure-based drug design.

In conclusion,CAS No 1146930-09-7 represents a valuable asset for medicinal chemists seeking to develop novel therapeutic agents. Its unique structural features and reactivity make it an ideal candidate for further derivatization and optimization. As research progresses,thiazolo[3,2-a]pyrimidine derivatives are likely to remain at the forefront of drug discovery efforts across multiple therapeutic areas.